Cas no 2092061-34-0 (2-(1-ethyl-4-iodo-5-methyl-1H-pyrazol-3-yl)pyridine)

• Product Name: 2-(1-ethyl-4-iodo-5-methyl-1H-pyrazol-3-yl)pyridine
• CAS No: 2092061-34-0
• MF: C₁₁H₁₂IN₃
• MW: 313.137554168701
• CID: 5723009
• PubChem ID: 121211592
• Update Time: 2025-05-21

2-(1-ethyl-4-iodo-5-methyl-1H-pyrazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-4-iodo-5-methylpyrazol-3-yl)pyridine
• F2198-1843
• AKOS026721729
• 2092061-34-0
• 2-(1-ethyl-4-iodo-5-methyl-1H-pyrazol-3-yl)pyridine
• Pyridine, 2-(1-ethyl-4-iodo-5-methyl-1H-pyrazol-3-yl)-

• Inchi： 1S/C11H12IN3/c1-3-15-8(2)10(12)11(14-15)9-6-4-5-7-13-9/h4-7H,3H2,1-2H3
• InChI Key： JGQXPBKIMSOVSR-UHFFFAOYSA-N
• SMILES： IC1C(C2C=CC=CN=2)=NN(CC)C=1C

Computed Properties

• Exact Mass: 313.00759g/mol
• Monoisotopic Mass: 313.00759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.65±0.1 g/cm3(Predicted)
• Boiling Point: 372.9±42.0 °C(Predicted)
• pka: 0.67±0.19(Predicted)

Additional information on 2-(1-ethyl-4-iodo-5-methyl-1H-pyrazol-3-yl)pyridine

Comprehensive Overview of 2-(1-ethyl-4-iodo-5-methyl-1H-pyrazol-3-yl)pyridine (CAS No. 2092061-34-0)

The compound 2-(1-ethyl-4-iodo-5-methyl-1H-pyrazol-3-yl)pyridine, identified by its CAS number 2092061-34-0, is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including a pyrazole core substituted with an iodo group and a pyridine ring, make it a versatile intermediate for synthesizing advanced pharmaceuticals and functional materials. Researchers and industry professionals are increasingly exploring its potential due to its molecular stability and reactivity, which are critical for designing next-generation therapeutics and optoelectronic devices.

In recent years, the demand for iodo-substituted pyrazole derivatives like 2-(1-ethyl-4-iodo-5-methyl-1H-pyrazol-3-yl)pyridine has surged, driven by their applications in drug discovery and catalysis. This compound is particularly notable for its role in cross-coupling reactions, a hot topic in synthetic chemistry, where it serves as a key building block for constructing complex molecules. Its iodine moiety facilitates palladium-catalyzed couplings, such as Suzuki-Miyaura and Sonogashira reactions, which are widely used in pharmaceutical manufacturing. These attributes align with current trends in green chemistry, as researchers seek efficient and sustainable synthetic routes.

Another area of growing interest is the compound's potential in agrochemical development. With the global push for eco-friendly pesticides, 2-(1-ethyl-4-iodo-5-methyl-1H-pyrazol-3-yl)pyridine is being investigated for its herbicidal and insecticidal properties. Its pyridine-pyrazole hybrid structure mimics bioactive motifs found in commercial agrochemicals, making it a promising candidate for crop protection solutions. This aligns with the increasing focus on food security and sustainable agriculture, topics frequently searched by stakeholders in the agricultural sector.

From a material science perspective, this compound's electron-rich aromatic system and heavy atom effect (due to iodine) make it valuable for designing organic light-emitting diodes (OLEDs) and photovoltaic materials. These applications are highly relevant today, given the booming interest in renewable energy and flexible electronics. The compound's ability to modulate charge transport and luminescence properties positions it as a potential game-changer in optoelectronic research.

Quality control and analytical characterization of CAS No. 2092061-34-0 are also critical discussion points. Advanced techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to ensure purity and structural integrity. These methods are frequently searched by quality assurance professionals, reflecting the compound's industrial importance. Furthermore, its storage conditions and handling protocols are often queried, emphasizing the need for precise technical documentation.

In summary, 2-(1-ethyl-4-iodo-5-methyl-1H-pyrazol-3-yl)pyridine (CAS No. 2092061-34-0) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its relevance to contemporary research themes—such as sustainable synthesis, energy-efficient technologies, and precision agriculture—ensures its continued prominence in scientific literature and industrial workflows. As innovation accelerates, this compound is poised to play a pivotal role in addressing global challenges across multiple disciplines.